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Compound of Interest

Compound Name: TGR5 agonist 4

Cat. No.: B12385503

Introduction

Glucagon-like peptide-1 (GLP-1) is an incretin hormone secreted by enteroendocrine L-cells in
the intestine, playing a crucial role in glucose homeostasis.[1][2][3][4] Its functions include
stimulating glucose-dependent insulin secretion, suppressing glucagon release, and slowing
gastric emptying.[4] The G protein-coupled receptor TGR5 (also known as GPBAR1) has
emerged as a key target for stimulating GLP-1 release. Activation of TGRS by its natural
ligands, bile acids, or synthetic agonists initiates a signaling cascade that leads to the secretion
of GLP-1. Consequently, TGR5 agonists are being actively investigated as a therapeutic
strategy for type 2 diabetes and other metabolic disorders.

These application notes provide detailed protocols for researchers, scientists, and drug
development professionals to assess the efficacy and potency of a novel TGR5 agonist, "TGR5
Agonist 4," in stimulating GLP-1 release using both in vitro and in vivo models.

TGRS Signaling Pathway for GLP-1 Release

TGR5 is a Gs alpha subunit-coupled receptor. Upon binding of an agonist like TGR5 Agonist
4, the receptor activates adenylyl cyclase, which catalyzes the conversion of ATP to cyclic AMP
(cAMP). The subsequent increase in intracellular cAMP can activate two main downstream
pathways: the Protein Kinase A (PKA) pathway and the Exchange Protein directly Activated by
CAMP (Epac) pathway. Both pathways converge to increase intracellular calcium (Ca2+) levels,
which is a critical trigger for the exocytosis of GLP-1-containing granules from the L-cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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